ethyl 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate

• IUPAC Name: ethyl 3-acetamido-4,6-dinitro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C13H11N3O7S/c1-3-23-13(18)12-11(14-6(2)17)10-8(16(21)22)4-7(15(19)20)5-9(10)24-12/h4-5H,3H2,1-2H3,(H,14,17)
• InChI Key: ISXZFCVWJQJESY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(C=C(C=C2S1)[N+](=O)[O-])[N+](=O)[O-])NC(=O)C
• Molecular Formula: C13H11N3O7S
• Molecular Weight: 353.31 g/mol

Description

Ethyl 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate, also known as ethyl 3-(acetylamino)-4,6-dinitrobenzo[b]thiophene-2-carboxylate, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of benzothiophene, which is a heterocyclic aromatic compound that possesses a variety of biological activities.

Mechanism of Action

The mechanism of action of ethyl 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate is not fully understood. However, it is believed that this compound exerts its biological activities by interfering with various cellular processes such as DNA replication, protein synthesis, and cell division.
Biochemical and Physiological Effects
Ethyl 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate has been shown to possess a variety of biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains. It has also been shown to induce apoptosis in cancer cells and inhibit the production of inflammatory cytokines. Additionally, this compound has been found to exhibit low toxicity towards normal cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate in lab experiments is its high potency and selectivity towards target cells. This compound can be easily synthesized in large quantities and is relatively stable under normal laboratory conditions. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the research and development of ethyl 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate. One potential area of research is the investigation of its potential use as a fluorescent probe for the detection of other metal ions in water samples. Another potential area of research is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential applications in other fields of science.

Synthesis Methods

The synthesis of ethyl 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate involves the reaction of ethyl 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate 4,6-dinitrobenzo[b]thiophene-2-carboxylate with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction occurs at room temperature and is complete within a few hours. The final product is obtained by recrystallization from a suitable solvent.

Scientific Research Applications

Ethyl 3-(acetylamino)-4,6-dinitro-1-benzothiophene-2-carboxylate has been extensively studied for its potential applications in various fields of science. This compound has been found to possess antimicrobial, antitumor, and anti-inflammatory activities. It has also been investigated for its potential use as a fluorescent probe for the detection of mercury ions in water samples.